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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818 Get Quote

In the realm of fragrance chemistry, macrocyclic musks hold a significant position due to their

pleasant, long-lasting, and complex scent profiles. This guide provides a detailed comparative

analysis of two prominent macrocyclic musk odorants: Oxacyclohexadecan-2-one and

Ambrettolide. This document is intended for researchers, scientists, and drug development

professionals, offering a comprehensive overview of their olfactory properties, supported by

experimental data and detailed methodologies.

Physicochemical and Olfactory Properties
A summary of the key properties of Oxacyclohexadecan-2-one and Ambrettolide is presented

below. While both are valued for their musk characteristics, they exhibit distinct nuances in their

scent profiles and potency.
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Property Oxacyclohexadecan-2-one Ambrettolide

Synonyms Pentadecalactone, Exaltolide

Iso Ambrettolide, 1-

Oxacycloheptadec-10-en-2-

one

CAS Number 106-02-5 28645-51-4

Molecular Formula C₁₅H₂₈O₂ C₁₆H₂₈O₂

Odor Profile

A clean, sweet, and elegant

musk odor with powdery and

slightly animalic undertones.

A powerful and rich musk scent

with fruity (pear, berry), floral,

and slightly waxy nuances.[1]

Odor Strength Medium to Strong Medium

Odor Threshold Data not available in ng/L air 0.3 ng/L air[2][3]

Substantivity
Excellent, long-lasting on

various substrates.

Excellent, known for its superb

fixative properties and tenacity,

lasting for over a month on a

blotter.[4]

Applications

Widely used as a fixative and

fragrance ingredient in fine

perfumery, cosmetics, and

personal care products.

Valued as a high-impact musk

in fine fragrances, providing

diffusion and exaltation of top

notes.[4]

Experimental Protocols
To ensure objective and reproducible comparisons of musk odorants, standardized

experimental protocols are essential. The following sections detail the methodologies for key

experiments.

Odor Threshold Determination by Gas Chromatography-
Olfactometry (GC-O)
Objective: To determine the lowest concentration of the odorant detectable by the human nose.

Methodology:
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Sample Preparation: Prepare a stock solution of the musk odorant (Oxacyclohexadecan-2-
one or Ambrettolide) in a suitable odorless solvent (e.g., diethyl phthalate or ethanol) at a

concentration of 1000 ppm. A series of dilutions are then prepared from the stock solution.

Instrumentation: A gas chromatograph (GC) equipped with a flame ionization detector (FID)

and an olfactory detection port (ODP) is used. The GC column is a non-polar capillary

column (e.g., DB-5, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

GC Conditions:

Injector Temperature: 250°C

Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at

10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

Split Ratio: 1:1 (to FID and ODP).

Olfactometry: A trained sensory panel of at least eight assessors sniffs the effluent from the

ODP. The panelists are presented with a series of ascending concentrations of the odorant.

Threshold Determination: The geometric mean of the last concentration detected and the

first concentration not detected by each panelist is calculated. The group's odor threshold is

the geometric mean of the individual thresholds. The result is expressed in ng/L of air.[5][6]

Sensory Panel Evaluation of Odor Intensity and Profile
Objective: To quantify the perceived intensity of the musk odor and describe its character.

Methodology:

Panelist Selection and Training: A panel of 10-15 trained assessors is selected based on

their olfactory acuity and ability to discriminate and describe different odor characters.

Panelists are trained on various musk reference standards.

Sample Preparation: Solutions of Oxacyclohexadecan-2-one and Ambrettolide are

prepared in an odorless solvent (e.g., ethanol) at three different concentrations (e.g., 0.1%,
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1%, and 5%).

Evaluation Procedure:

Samples are presented to the panelists on fragrance blotters, coded with random three-

digit numbers.

Panelists evaluate the odor intensity of each sample at specified time intervals (e.g.,

immediately, 1 hour, 4 hours, 8 hours, 24 hours).

Intensity is rated on a labeled magnitude scale (LMS) or a numerical scale (e.g., 0-10,

where 0 is no odor and 10 is extremely strong).

Panelists also provide descriptive terms for the odor profile at each time point.

Data Analysis: The mean intensity scores for each odorant at each time point are calculated.

Statistical analysis (e.g., ANOVA) is used to determine significant differences in intensity

between the two musk compounds. The frequency of use of descriptive terms is also

analyzed.

Evaluation of Substantivity on Skin
Objective: To measure the longevity of the musk odor on human skin.

Methodology:

Panelist Selection: A panel of at least 10 individuals with no known skin conditions or

sensitivities to fragrances is selected.

Sample Application: A standardized amount (e.g., 0.1 mL) of a 10% solution of each musk

odorant in ethanol is applied to a marked area on the panelists' forearms. The application

sites for each odorant are randomized across panelists.

Evaluation:

Panelists evaluate the odor intensity on their skin at predetermined time intervals (e.g., 0,

1, 2, 4, 8, 12, 24 hours).
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Intensity is rated on a numerical scale (e.g., 0-5, where 0 is no odor and 5 is very strong).

The time at which the odor is no longer perceptible is recorded as the substantivity

endpoint.

Data Analysis: The average odor intensity at each time point and the average substantivity

endpoint are calculated for each musk odorant.

Signaling Pathway and Experimental Workflow
The perception of musk odors is a complex process involving specific olfactory receptors. The

following diagrams illustrate a simplified signaling pathway and the experimental workflow for

comparing musk odorants.
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A simplified hypothetical signaling pathway for musk odor perception involving the OR5AN1
receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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